Cas no 68401-82-1 (Ceftizoxime sodium)

• Product Name: Ceftizoxime sodium
• CAS No: 68401-82-1
• MF: C₁₃H₁₂N₅NaO₅S₂
• MW: 405.384650230408
• CID: 58778
• PubChem ID: 23663938
• Update Time: 2025-04-18

Ceftizoxime sodium Chemical and Physical Properties

Names and Identifiers

• ceftizoxim-natrium
• (6r,7r)-7-[[(2z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid sodium salt
• CEFTIZOXIME SODIUM )-(methoxyimino)acetyl)amino)-8-oxo-,monosodiumsalt,(6r-(6-alpha,7-beta(z))
• fk749
• fr-13,479
• skf-88373
• Ceftix
• Ceftizoxime, sodium salt
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-, monosodium salt, [6R-[6α,7β(Z)]]-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-, monosodium salt, (6R,7R)-
• Cefizox
• Ceftizon
• Eposerin Sodium 7-[2-(2-aminothiazol-4-yl)-2-methoxyiminoacetamido]-3-cephem-4-carboxylate
• monosodium salt, (6r-(6-alpha,7-beta(z)))- (methoxyimino)acetyl)amino)-8-oxo-,
• Monosodium(6R,7R)-7-[[(2-aminothiazol-4yl)-2-methoxyiminoacetylamino]-8-oxo-5-thia-1-azabicyclo[4,2,0]oct-2-ene-2-Carboxylate
• (6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid sodium salt CEFTIZOXIMESODIUM(MONOSODIUM(6R,7R)-7-[[(2-AMINOTHIAZOL-4YL)-2-METHOXYIMINOACETYLAMINO]-8-OXO-5-THIA-1-AZABICYCLO[4,2,0]OCT-2-ENE-2-CARBOXYLATE)
• SKF-88373-Z
• Ceftizoxime (sodium)
• Ceftizoxime sodium
• Eposerin
• CEFTIZOXIME SODIUM (MART.)
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic Acid, 7-(((2,3-dihydro-2-imino-4-thiazolyl)(methoxyimino)acetyl)amino)-8-oxomonosodium Salt,(6R-(6alpha,7beta(Z)))-
• NCGC00167460-01
• 68401-82-1
• sodium 7beta-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-2,3-didehydropenam-2-carboxylate
• Monosodium Salt, Ceftizoxime
• Ceftizoxime sodium [USAN:USP:JAN]
• CHEMBL1201019
• Salt, Ceftizoxime Monosodium
• SK&F 88373-Z
• DTXCID3026643
• 26337D5X88
• HY-B1596A
• Ceftizoxime sodium salt
• Ceftizoxime Monosodium Salt
• CEFTIZOXIME SODIUM [WHO-DD]
• CEFTIZOXIME SODIUM [USP MONOGRAPH]
• Ceftizoxime sodium (JP17/USP)
• Sodium (6R,7R)-7-(2-(2-imino-4-thiazolin-4-yl)glyoxylamido)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate 7(sup 2)-(Z)-(O-methyloxime)
• Ceftizoxim-natrium [German]
• CEFTIZOXIME SODIUM (USP MONOGRAPH)
• CEFTIZOXIME SODIUM SALT [MI]
• CZX
• FX 749
• Ceftizoxime sodium salt, Antibiotic for Culture Media Use Only
• FR 13749
• CEFIZOX IN DEXTROSE 5% IN PLASTIC CONTAINER
• Tox21_112464
• FR-13749
• Sodium, Ceftizoxime
• CEFTIZOXIME SODIUM [USAN]
• D00923
• SCHEMBL41003
• CEFIZOX IN PLASTIC CONTAINER
• UNII-26337D5X88
• sodium 7beta-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-2,3-didehydropenam-2-carboxylate
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2,3-dihydro-2-imino-4-thiazoly)(methoxyimino)acetyl]amino]-8-oxomonosodium salt
• Epocelin (TN)
• DTXSID5046643
• C-2555
• CEFTIZOXIME SODIUM [MART.]
• FK 749
• FK-749
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)-(methoxyimino)acetyl)amino)-8-oxo-, monosodium salt, (6R-(6-alpha,7-beta(Z)))-
• C08118
• CS-5309
• CAS-68401-82-1
• Monosodium (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetylamino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
• Sodium ceftizoxime
• Ceftizoxime sodium (USAN:USP:JAN)
• CEFTIZOXIME SODIUM [JAN]
• SK&F-88373-Z
• sodium;(6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• CEFTIZOXIME SODIUM [ORANGE BOOK]
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2,3-DIHYDRO-2-IMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-8-OXOMONOSODIUM SALT, (6R-(6.ALPHA.,7.BETA.(Z)))-
• SKF 88373-Z
• CHEBI:3512
• Cefizox (TN)
• CEFTIZOXIME SODIUM [VANDF]
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2,3-dihydro-2-imino-4-thiazolyl)(methoxyimino)acetyl)amino)-8-oxomonosodium salt, (6R-(6alpha,7beta(Z)))-
• Ceftizoxime sodium (JP18/USP)
• Epocelin

• MDL： MFCD01682036
• Inchi： 1S/C13H13N5O5S2.Na/c1-23-17-7(5-4-25-13(14)15-5)9(19)16-8-10(20)18-6(12(21)22)2-3-24-11(8)18;/h2,4,8,11H,3H2,1H3,(H2,14,15)(H,16,19)(H,21,22);/q;+1/p-1/b17-7-;/t8-,11-;/m1./s1
• InChI Key： ADLFUPFRVXCDMO-LIGXYSTNSA-M
• SMILES： S1CC=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O.[Na+]

Computed Properties

• Exact Mass: 405.01800
• Monoisotopic Mass: 405.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 204A^2

Experimental Properties

• Color/Form: White to yellowish crystalline powder
• Melting Point: 227℃
• Solubility: DMSO: soluble1mg/mL
• Water Partition Coefficient: Soluble in water
• PSA: 203.58000
• LogP: -0.98050

Ceftizoxime sodium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：XI0368000
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats (mg/kg): ~6000 i.v. (Fukuhara)
• Storage Condition：Powder -20°C 3 years   4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives